Cas no 1569-45-5 (5-Hexen-3-ol,3,4-dimethyl-)

• Product name: 5-Hexen-3-ol,3,4-dimethyl-
• CAS No: 1569-45-5
• MF: C₉H₈N₂
• MW: 144.17322
• CID: 117830
• PubChem ID: 552025

5-Hexen-3-ol,3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-3-ol,3,4-dimethyl-
• 3,4-Dimethyl-5-hexen-3-ol
• 3,4-dimethylhex-5-en-3-ol
• SCHEMBL11643701
• VQOIEBBAEXCVRV-UHFFFAOYSA-N
• AKOS006272919
• 1569-45-5
• DTXSID10338927

• Inchi： InChI=1S/C8H16O/c1-5-7(3)8(4,9)6-2/h5,7,9H,1,6H2,2-4H3
• InChI Key： VQOIEBBAEXCVRV-UHFFFAOYSA-N
• SMILES： CC(O)(C(C)C=C)CC

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23